N-(3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)-2-(benzo[d]thiazol-2-ylthio)acetamide

• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-[3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide
• InChI: InChI=1S/C20H14N6OS2/c27-19(11-28-20-23-16-6-1-2-7-17(16)29-20)22-14-5-3-4-13(10-14)15-8-9-18-24-21-12-26(18)25-15/h1-10,12H,11H2,(H,22,27)
• InChI Key: CTBXPQKYBNFEJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SCC(=O)NC3=CC=CC(=C3)C4=NN5C=NN=C5C=C4
• Molecular Formula: C20H14N6OS2
• Molecular Weight: 418.5 g/mol

Description

N-(3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)-2-(benzo[d]thiazol-2-ylthio)acetamide is a useful research compound. Its molecular formula is C20H14N6OS2 and its molecular weight is 418.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

N-(3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)-2-(benzo[d]thiazol-2-ylthio)acetamide and its derivatives have been extensively studied for their synthesis and biological activity, particularly in the context of insecticidal and antimicrobial properties. The compound has served as a precursor for the synthesis of a diverse range of heterocyclic compounds, such as pyrrole, pyridine, coumarin, and triazolo[1,5-a]pyrimidine derivatives, which have been identified and examined for their potential as insecticidal agents against pests like the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017). Similarly, another study synthesized a series of sulfonamide-bearing thiazole moiety compounds, demonstrating potent toxic effects against the same pest (Soliman et al., 2020).

Antimicrobial and Antitumor Activities

The compound has also been evaluated for its antimicrobial activity. Studies have shown that derivatives of this compound exhibit significant antibacterial and antifungal activities, further emphasizing its potential in developing new antimicrobial agents (Bhuiyan et al., 2006). Additionally, some derivatives have been screened for their antitumor activities against various human tumor cell lines, indicating their potential in anticancer research (Yurttaş et al., 2015).

Antiviral and Anti-inflammatory Applications

Moreover, specific derivatives of this compound have shown promising antiviral activity against hepatitis A virus (HAV), highlighting their potential in antiviral therapy (Shamroukh et al., 2008). Another area of application is in anti-inflammatory treatments, where derivatives have been synthesized and evaluated for their antihistaminic activity and inhibitory effect on eosinophil infiltration, showing potential for treating allergic conditions (Gyoten et al., 2003).